2-(2-chloro-3-fluoropyridin-4-yl)acetic acid
Description
“2-(2-chloro-3-fluoropyridin-4-yl)acetic acid” is a chemical compound composed of pyridine, fluorine, and chlorine . It is also known as CFPA and is used as a raw material for the synthesis of other chemicals.
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “2-(2-chloro-3-fluoropyridin-4-yl)acetic acid”, has been a topic of interest in scientific research . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular formula of “2-(2-chloro-3-fluoropyridin-4-yl)acetic acid” is C7H5ClFNO2 . The molecular weight is 189.57 .Chemical Reactions Analysis
Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Physical And Chemical Properties Analysis
“2-(2-chloro-3-fluoropyridin-4-yl)acetic acid” is a white to slightly off-white crystalline powder. It is highly soluble in polar solvents such as water and DMSO.Future Directions
The interest towards the development of fluorinated chemicals has been steadily increased . Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients . Therefore, “2-(2-chloro-3-fluoropyridin-4-yl)acetic acid” and similar compounds may have potential applications in various fields in the future.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-3-fluoropyridin-4-yl)acetic acid involves the introduction of a carboxylic acid group onto a pyridine ring that has been substituted with a chloro and fluorine atom. This can be achieved through a series of reactions that involve the functionalization of the pyridine ring followed by the introduction of the carboxylic acid group.", "Starting Materials": [ "2-chloro-3-fluoropyridine", "acetic anhydride", "sodium hydroxide", "water", "ethyl acetate", "sodium bicarbonate", "hydrochloric acid", "sodium chloride" ], "Reaction": [ "Step 1: 2-chloro-3-fluoropyridine is reacted with acetic anhydride in the presence of sodium hydroxide and water to form 2-(2-chloro-3-fluoropyridin-4-yl)acetic anhydride.", "Step 2: The resulting anhydride is then hydrolyzed with water to form the corresponding carboxylic acid, 2-(2-chloro-3-fluoropyridin-4-yl)acetic acid.", "Step 3: The crude product is extracted with ethyl acetate and washed with sodium bicarbonate and water to remove impurities.", "Step 4: The organic layer is then dried and concentrated to yield the pure product.", "Step 5: The product is further purified by recrystallization from a suitable solvent such as ethyl acetate or a mixture of ethyl acetate and hexanes.", "Step 6: The final product is obtained as a white crystalline solid and characterized by various spectroscopic techniques such as NMR and IR spectroscopy." ] } | |
CAS RN |
1227515-33-4 |
Molecular Formula |
C7H5ClFNO2 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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